Cas no 1361591-13-0 (5'-Nitro-2,4,6-trichloro-2'-(trifluoromethoxy)biphenyl)

• Product Name: 5'-Nitro-2,4,6-trichloro-2'-(trifluoromethoxy)biphenyl
• CAS No: 1361591-13-0
• MF: C₁₃H₅Cl₃F₃NO₃
• MW: 386.537911176682
• CID: 4993468
• Update Time: 2025-10-24

5'-Nitro-2,4,6-trichloro-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Nitro-2,4,6-trichloro-2'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H5Cl3F3NO3/c14-6-3-9(15)12(10(16)4-6)8-5-7(20(21)22)1-2-11(8)23-13(17,18)19/h1-5H
• InChI Key： BEXQMQUENBTUQJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=C(C=CC=1OC(F)(F)F)[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 423
• XLogP3: 6.4
• Topological Polar Surface Area: 55

Additional information on 5'-Nitro-2,4,6-trichloro-2'-(trifluoromethoxy)biphenyl

5'-Nitro-2,4,6-Trichloro-2'-(Trifluoromethoxy)Biphenyl: A Comprehensive Overview

The compound 5'-Nitro-2,4,6-Trichloro-2'-(Trifluoromethoxy)Biphenyl (CAS No. 1361591-13-0) is a highly specialized organic molecule with a complex structure and diverse applications. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique chemical properties and potential uses in various industries. The molecule consists of two phenyl rings connected by a single bond, with substituents that significantly influence its reactivity and functionality.

The biphenyl core of this compound serves as a versatile scaffold for attaching various functional groups. In this case, the substituents include nitro, trichloro, and trifluoromethoxy groups. These groups not only enhance the molecule's stability but also contribute to its electronic properties, making it suitable for applications in electronics, pharmaceuticals, and advanced materials. Recent studies have highlighted the importance of such substituted biphenyl compounds in the development of high-performance polymers and optoelectronic devices.

One of the most notable features of 5'-Nitro-2,4,6-Trichloro-2'-(Trifluoromethoxy)Biphenyl is its high thermal stability. This property is attributed to the electron-withdrawing effects of the nitro and trifluoromethoxy groups, which reduce molecular vibrations and enhance aromaticity. Such stability makes the compound ideal for use in high-temperature applications, such as in the production of thermally resistant polymers and adhesives.

Recent research has also focused on the synthesis methods of this compound. Traditional approaches involve multi-step reactions with harsh conditions; however, modern techniques have introduced more efficient and environmentally friendly methods. For instance, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. These advancements not only improve the scalability of production but also align with current trends toward sustainable chemistry.

In terms of applications, 5'-Nitro-2,4,6-Trichloro-2'-(Trifluoromethoxy)Biphenyl has shown promise in the field of electronics. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Additionally, its ability to act as a building block for more complex molecules has opened avenues for its use in drug discovery and materials science.

The environmental impact of this compound is another area of active research. While it exhibits excellent stability under normal conditions, studies are ongoing to assess its biodegradability and potential toxicity. Preliminary findings suggest that it does not pose significant risks to aquatic life under controlled conditions; however, further investigations are required to fully understand its environmental footprint.

In conclusion, 5'-Nitro-2,4,6-Trichloro-2'-(Trifluoromethoxy)Biphenyl (CAS No. 1361591-13-0) is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure and favorable properties make it an attractive candidate for both academic research and industrial development. As advancements in synthetic methods and application areas continue to emerge, this compound is poised to play an increasingly important role in modern chemistry.